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Compound of Interest

Compound Name: H-1-Nal-OH

Cat. No.: B556740

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Properties

L-1-Naphthylalanine, identified by the CAS number 55516-54-6, is a non-proteinogenic a-

amino acid. Its structure features a naphthalene moiety attached to the alanine backbone,

rendering it a valuable tool in various biochemical and pharmaceutical applications.[1] This
bulky, aromatic side chain imparts unique properties, including hydrophobicity and intrinsic
fluorescence, making it a versatile building block in peptide and drug design.[2][3]

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

CAS Number 55516-54-6

Molecular Formula C13H13NO:2

Molecular Weight 215.25 g/mol [4]

IUPAC Name (2S)-2-amino-3-(naphthalen-1-yl)propanoic acid

(S)-a-Amino-1-naphthalenepropanoic acid, 3-(1-

Synonyms .
Naphthyl)-L-alanine, H-1-Nal-OH, L-1-Nal-OH

Table 2: Physicochemical Properties
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Property Value Source(s)

White to off-white powder or
Appearance ] ] [5]
crystalline solid

Melting Point 254-257 °C [4]
. ' 412.3 °C at 760 mmHg
Boiling Point _ [6]
(Predicted)

Sparingly soluble in water.

Soluble in organic solvents

Solubility [2]
such as DMSO and
chloroform.

pKa 2.21 £ 0.30 (Predicted) [4]

Spectroscopic and Toxicological Profile

While experimental spectroscopic data is not readily available in public repositories, predicted
spectral information can guide analytical characterization.

Table 3: Predicted Spectroscopic Data

Spectroscopy Type Predicted Data Highlights

Spectral data for similar amino acids are
1H NMR available in databases like the Human
Metabolome Database.[2][7]

Predicted spectra for related compounds can be
13C NMR _ _
found in chemical databases.[5]

M Spect . Predicted fragmentation patterns are available
ass Spectrometr
P Y on platforms like DrugBank.[8]

Table 4: Toxicological and Safety Information
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Parameter Information Source(s)

. Predicted Rat LD50: 2.0648
Acute Toxicity Uk [8]
mol/kg

o Predicted as non-mutagenic in
Mutagenicity the Ames test 18]

Predicted as a non-

carcinogen. It is important to

note that the related

compound, 1-naphthylamine,
Carcinogenicity has been studied for its [8]

carcinogenic potential, but

these findings are not directly

transferable to L-1-

Naphthylalanine.

Avoid breathing dust. Avoid
) contact with skin and eyes.

Safety Precautions ] [1]
Wear appropriate personal

protective equipment.

May be harmful if swallowed.
May cause skin and eye

Hazard Statements o [31[9]
irritation. May cause

respiratory irritation.

Synthesis and Purification

The synthesis of L-1-Naphthylalanine is typically achieved through the alkylation of a protected
alanine derivative.

General Synthesis Protocol

A common synthetic route involves the reaction of a protected L-alanine derivative with 1-
(bromomethyl)naphthalene in the presence of a strong base. The protecting groups are
subsequently removed to yield the final product.
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Diagram 1: General Synthesis Workflow for L-1-Naphthylalanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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